5-Ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride

• IUPAC Name: 5-ethyl-1-methylpyrazol-4-amine;dihydrochloride
• InChI: InChI=1S/C6H11N3.2ClH/c1-3-6-5(7)4-8-9(6)2;;/h4H,3,7H2,1-2H3;2*1H
• InChI Key: XCGPYMGKYZQPHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1C)N.Cl.Cl
• Molecular Formula: C6H13Cl2N3
• Molecular Weight: 198.09 g/mol
• CAS RN: 2219378-65-9

Description

5-Ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride is a chemical compound with the molecular formula C6H11N3.2ClH. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The InChI code for 5-Ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride is 1S/C6H11N3.2ClH/c1-3-9-5(2)6(7)4-8-9;;/h4H,3,7H2,1-2H3;2*1H. This indicates the presence of a pyrazole ring with ethyl and methyl substituents at the 5 and 1 positions, respectively.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Application : It serves as an intermediate for creating pharmaceutical compounds and modifying bioactive molecules. .

Safety and Hazards

The safety information for 5-Ethyl-1-methyl-1H-pyrazol-4-amine dihydrochloride indicates that it is classified as a combustible solid. It is recommended to handle this compound with appropriate safety measures.

Mechanism of Action

Target of Action

The compound belongs to the class of pyrazoles, which are known to interact with various biological targets. The specific target would depend on the exact structure and functional groups present in the compound .

Mode of Action

The mode of action of pyrazole derivatives generally involves interactions with their target proteins or enzymes. The amine group in the pyrazole ring can act as a nucleophile and undergo a series of nucleophilic substitution reactions .

Pharmacokinetics

The pharmacokinetic properties of a compound depend on its structure and functional groups. In general, pyrazole derivatives are well absorbed and distributed in the body due to their small size and polar nature .

Result of Action

The result of the compound’s action would depend on its specific target and mode of action. Pyrazole derivatives can have a wide range of effects, from inhibiting enzyme activity to modulating receptor function .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors such as pH, temperature, and the presence of other compounds. For example, the amine group in the pyrazole ring can undergo protonation or deprotonation depending on the pH, which can affect its reactivity .